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Compound of Interest

Compound Name: Cyclohexane

Cat. No.: B10858432 Get Quote

An In-depth Overview of its Chemical Identity, Synthesis, Properties, and Applications

This technical guide provides a detailed examination of cyclohexane, a cycloalkane of

significant importance in both industrial and research settings. This document will cover its

fundamental chemical identifiers, delve into its synthesis and purification, present its key

physicochemical properties in a structured format, and explore its applications, particularly

within the pharmaceutical and drug development sectors. Detailed experimental methodologies

and visual representations of relevant pathways are included to provide a practical and

comprehensive resource for scientists and researchers.

Chemical Identification and Nomenclature
Cyclohexane is a cyclic alkane with the chemical formula C₆H₁₂, consisting of a ring of six

carbon atoms.
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Identifier Value

IUPAC Name Cyclohexane

CAS Number 110-82-7

Molecular Formula C₆H₁₂

Molecular Weight 84.16 g/mol

Synonyms
Hexamethylene, Hexanaphthene,

Hexahydrobenzene

Physicochemical Properties
Cyclohexane is a non-polar, colorless, and flammable liquid with a characteristic mild, sweet

odor. Its properties make it a versatile solvent and a crucial intermediate in various chemical

syntheses.

Property Value

Appearance Colorless liquid

Odor Mild, sweet, gasoline-like

Density 0.779 g/mL at 20 °C

Melting Point 6.47 °C (43.65 °F)

Boiling Point 80.74 °C (177.33 °F)

Solubility in Water Immiscible

Solubility in Organic Solvents Soluble in ether, alcohol, acetone

Vapor Pressure 78 mmHg (20 °C)

Flash Point -20 °C (-4 °F)

Refractive Index (nD) 1.42662

Industrial Synthesis and Purification
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The primary industrial method for producing cyclohexane is the catalytic hydrogenation of

benzene. This process is highly efficient and can yield very pure cyclohexane.

Industrial Production: Benzene Hydrogenation
The industrial-scale synthesis of cyclohexane involves the reaction of benzene with hydrogen

gas at elevated temperatures and pressures in the presence of a metal catalyst, typically nickel

or palladium. The reaction is highly exothermic.

Reaction: C₆H₆ + 3H₂ → C₆H₁₂

The process generally involves feeding high-purity benzene and hydrogen into a reactor

containing the catalyst. The reaction conditions are optimized to ensure complete conversion of

benzene and to minimize side reactions. The resulting cyclohexane is then purified, typically

through distillation, to remove any unreacted benzene and byproducts.

Experimental Protocol: Purification of a Liquid Organic
Compound (General Method)
While a detailed, step-by-step protocol for the laboratory synthesis of cyclohexane via

benzene hydrogenation is not readily available due to the hazardous nature of the reagents

and conditions, the following general experimental protocol outlines the purification of a volatile

organic liquid like cyclohexane, which is a common procedure in a research setting. This

example is adapted from the purification of cyclohexene.

Objective: To purify a crude liquid organic compound by removing impurities such as unreacted

starting materials, byproducts, and residual acid or base.

Materials:

Crude liquid organic compound (e.g., cyclohexane)

Saturated sodium bicarbonate solution

Deionized water

Anhydrous magnesium sulfate or calcium chloride
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Separatory funnel

Erlenmeyer flasks

Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

Heating mantle

Boiling chips

Procedure:

Washing:

Transfer the crude liquid to a separatory funnel.

Add an equal volume of saturated sodium bicarbonate solution to neutralize any acidic

impurities.

Stopper the funnel and shake gently, periodically venting to release any pressure buildup.

Allow the layers to separate and drain the lower aqueous layer.

Add an equal volume of deionized water to the organic layer in the separatory funnel.

Shake and vent as before.

Drain the lower aqueous layer.

Drying:

Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

Add a small amount of anhydrous magnesium sulfate or calcium chloride (drying agent) to

the liquid.

Swirl the flask until the liquid is clear, indicating that the water has been absorbed by the

drying agent. If the drying agent clumps together, add more until some remains free-

flowing.
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Decant or filter the dried liquid into a clean, dry round-bottom flask.

Distillation:

Add a few boiling chips to the round-bottom flask containing the dried liquid.

Set up the distillation apparatus.

Heat the flask gently with a heating mantle.

Collect the fraction that distills at the known boiling point of the pure compound (for

cyclohexane, this is approximately 81 °C).

Continue distillation until only a small amount of liquid remains in the distillation flask.

The collected distillate is the purified compound.

Applications in Research and Drug Development
Cyclohexane's non-polar nature and ability to dissolve a wide range of organic compounds

make it a valuable solvent in the pharmaceutical industry.

Solvent for Synthesis: It serves as a reaction medium for the synthesis of various active

pharmaceutical ingredients (APIs), particularly for non-polar reactants.

Extraction: Cyclohexane is used as an extraction solvent to isolate natural products and

other target molecules from complex mixtures.

Crystallization: It is employed as a medium for the crystallization and purification of drug

substances.

Precursor for Nylon: A significant industrial application of cyclohexane is in the production of

adipic acid and caprolactam, which are precursors to nylon-6,6 and nylon-6, respectively.

Biological Metabolism
While generally considered biochemically inert in higher organisms, certain microorganisms

can metabolize cyclohexane. The aerobic degradation of cyclohexane typically proceeds
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through a series of oxidation steps.

Microbial Degradation Pathway of Cyclohexane
The initial step in the microbial degradation of cyclohexane is the hydroxylation to

cyclohexanol, followed by oxidation to cyclohexanone. The ring is then opened through a

Baeyer-Villiger monooxygenase-catalyzed reaction to form ε-caprolactone, which is

subsequently hydrolyzed to 6-hydroxycaproic acid and further metabolized.

Cyclohexane Cyclohexanol
Monooxygenase

Cyclohexanone

Alcohol
Dehydrogenase

ε-Caprolactone

Baeyer-Villiger
Monooxygenase
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Microbial degradation pathway of cyclohexane.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the purification of a liquid

organic compound, as described in the experimental protocol section.
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Experimental workflow for liquid purification.
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To cite this document: BenchChem. [Cyclohexane: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10858432#cas-number-and-iupac-
nomenclature-for-cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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